N-(2-Hydroxyethyl)hydrazinecarbothioamide
Cat. No. B8612598
M. Wt: 135.19 g/mol
InChI Key: IQONCRYQQRHTQV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04563524
Procedure details
A mixture of 4-(2-hydroxyethyl)thiosemicarbazide (10.3 g), benzyl chloride (10.6 g), water (30 ml) and methanol (60 ml) was stirred for 20 hours at room temperature to give a homogeneous solution containing benzyl N-(2-hydroxyethyl)thiocarbazimidate. The solution was ice-cooled and thereto was little by little added sodium nitrite (5.24 g) with stirring and then dropwise added conc. hydrochloric acid (3.5 ml) over a period of 30 mimetes. The resulting mixture was stirred for an hour under ice-cooling. To the reaction mixture were added potassium carbonate (18 g) and water (30 ml). The mixture was stirred and then concentrated under reduced pressure. The concentrate was extracted with chloroform and the extract was washed with water, dried over magnesium sulfate and then evaporated under reduced pressure. The residual oil was subjected to column chromatography on silica gel. The fractions containing the object compound were collected to give an oil of 1-(2-hydroxyethyl)-5-benzylthio-1H-tetrazole (12.1 g).
Name
benzyl N-(2-hydroxyethyl)thiocarbazimidate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
30
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Identifiers
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REACTION_CXSMILES
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OCC[NH:4]C(=S)NN.C(Cl)C1C=CC=CC=1.[OH:17][CH2:18][CH2:19][N:20]=[C:21]([S:24][CH2:25][C:26]1[CH:31]=[CH:30][CH:29]=[CH:28][CH:27]=1)[NH:22][NH2:23].N([O-])=O.[Na+].Cl.C(=O)([O-])[O-].[K+].[K+]>O.CO>[OH:17][CH2:18][CH2:19][N:20]1[C:21]([S:24][CH2:25][C:26]2[CH:31]=[CH:30][CH:29]=[CH:28][CH:27]=2)=[N:22][N:23]=[N:4]1 |f:3.4,6.7.8|
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Inputs
Step One
|
Name
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Quantity
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10.3 g
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Type
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reactant
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Smiles
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OCCNC(NN)=S
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Name
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Quantity
|
10.6 g
|
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)Cl
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Name
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Quantity
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60 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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30 mL
|
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Type
|
solvent
|
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Smiles
|
O
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Step Two
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Name
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benzyl N-(2-hydroxyethyl)thiocarbazimidate
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
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OCCN=C(NN)SCC1=CC=CC=C1
|
Step Three
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Name
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Quantity
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5.24 g
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Type
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reactant
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Smiles
|
N(=O)[O-].[Na+]
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Step Four
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Name
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Quantity
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3.5 mL
|
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Type
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reactant
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Smiles
|
Cl
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[Compound]
|
Name
|
30
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Five
|
Name
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Quantity
|
18 g
|
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Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[K+].[K+]
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Name
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|
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Quantity
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30 mL
|
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Type
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solvent
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Smiles
|
O
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
|
|
Details
|
was stirred for 20 hours at room temperature
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Rate
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UNSPECIFIED
|
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RPM
|
0
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Other
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Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
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to give a homogeneous solution
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TEMPERATURE
|
Type
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TEMPERATURE
|
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Details
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cooled
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STIRRING
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Type
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STIRRING
|
|
Details
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with stirring
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STIRRING
|
Type
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STIRRING
|
|
Details
|
The resulting mixture was stirred for an hour under ice-
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
cooling
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STIRRING
|
Type
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STIRRING
|
|
Details
|
The mixture was stirred
|
CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated under reduced pressure
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
The concentrate was extracted with chloroform
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WASH
|
Type
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WASH
|
|
Details
|
the extract was washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over magnesium sulfate
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated under reduced pressure
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ADDITION
|
Type
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ADDITION
|
|
Details
|
The fractions containing the object compound
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
were collected
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Outcomes
Product
Details
Reaction Time |
20 h |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
OCCN1N=NN=C1SCC1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 12.1 g |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
